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Compound of Interest

Compound Name: Barium oleate

Cat. No.: B1609195

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for all laboratory chemicals is paramount.
This guide provides an in-depth overview of the safety precautions, handling procedures, and
emergency responses related to barium oleate.

Hazard Identification and Classification

Barium oleate is classified as Acute toxicity - Category 4, Oral, with the corresponding hazard
statement H302: Harmful if swallowed[1][2]. Ingestion is the primary route of acute toxicity.
While comprehensive data on inhalation and dermal toxicity is limited, it is crucial to avoid the
formation and inhalation of dust, as well as contact with skin and eyes[1][2].

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of barium oleate is essential for
its safe handling and storage.
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Property Value Reference

CAS Number 591-65-1 [21[31[4][516107118119]
Molecular Formula C36H66Ba0O4 [3][10]

Molecular Weight 700.23 g/mol [51[8]

Appearance White, crystalline powder [3]

Solubility Soluble in hot water [3]

Boiling Point 360°C at 760 mmHg [3]

Flash Point 270.1°C [3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

PPE Type

Specifications

Reference

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.

[1](2]

Skin Protection

Chemical-impermeable gloves
(inspected prior to use), and
fire/flame resistant and

impervious clothing.

[1]2]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

[1](2]

Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemicalbook.com/msds/barium-oleate.pdf
https://www.lookchem.com/casno591-65-1.html
https://www.citychemical.com/barium-oleate.html
https://www.benchchem.com/product/b1609195
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2417507.aspx
https://www.chemical-suppliers.eu/enp/barium-oleate-PX492399
https://www.alfa-chemistry.com/cas_591-65-1.htm
https://www.echemi.com/products/pid_Rock44741-bariumoleate.html
https://www.lookchem.com/casno591-65-1.html
https://wap.guidechem.com/msds/591-65-1.html
https://www.benchchem.com/product/b1609195
https://www.alfa-chemistry.com/cas_591-65-1.htm
https://www.lookchem.com/casno591-65-1.html
https://www.lookchem.com/casno591-65-1.html
https://www.lookchem.com/casno591-65-1.html
https://www.lookchem.com/casno591-65-1.html
https://www.echemi.com/sds/bariumoleate-pid_Rock44741.html
https://www.chemicalbook.com/msds/barium-oleate.pdf
https://www.echemi.com/sds/bariumoleate-pid_Rock44741.html
https://www.chemicalbook.com/msds/barium-oleate.pdf
https://www.echemi.com/sds/bariumoleate-pid_Rock44741.html
https://www.chemicalbook.com/msds/barium-oleate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Adherence to proper handling and storage procedures is critical to prevent accidents and
exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Wash hands thoroughly after handling.[1][2][10]

Do not eat, drink, or smoke in the work area.[1][2][10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from incompatible materials and foodstuff containers.[2]

Experimental Protocols

The following are detailed methodologies for common laboratory procedures involving barium
oleate.

Weighing Barium Oleate:

» Ensure the analytical balance is located inside a chemical fume hood or a ventilated balance
enclosure.

» Don appropriate PPE (lab coat, gloves, safety goggles).
e Tare a clean, dry weighing vessel on the balance.

o Carefully transfer the desired amount of barium oleate to the weighing vessel using a
spatula, minimizing any dust generation.

¢ Close the primary container of barium oleate immediately after weighing.
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e Record the weight and clean any minor spills within the enclosure using a damp cloth.

Dissolving Barium Oleate:

o Perform this procedure in a chemical fume hood.

o Add the weighed barium oleate to a suitable vessel (e.g., beaker, flask).

e Slowly add the desired solvent (e.g., hot water) while stirring to aid dissolution.

« If heating is required, use a controlled heating source such as a hot plate with a magnetic
stirrer. Avoid open flames.

e Ensure the vessel is appropriately covered to prevent splashing.

Transferring Barium Oleate Solutions:

All transfers of barium oleate solutions should be conducted within a chemical fume hood.

Use appropriate glassware (e.g., pipettes, graduated cylinders) for accurate and safe
transfer.

Avoid pouring solutions from a height to minimize splashing.

If transferring between containers, ensure the receiving container is stable and properly
labeled.

Accidental Release Measures and Disposal

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.
Spill Cleanup:

» Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

e Remove all sources of ignition.[1][2]
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o Wearing appropriate PPE, collect the spilled material using spark-proof tools and place it in a
suitable, closed container for disposal.[1][2]

e Prevent the spill from entering drains or the environment.[1][2]
Disposal:

» Barium oleate and its containers must be disposed of in accordance with local, state, and
federal regulations.[1][2]

e The material may be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[2]

o Contaminated packaging should be triply rinsed (or equivalent) before being offered for
recycling, reconditioning, or disposal in a sanitary landfill.[2]

First Aid Measures

Immediate and correct first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure Reference

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion , [1][2]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

_ artificial respiration. Consult a

Inhalation _ _ [1]12]

doctor immediately. Do not use
mouth-to-mouth resuscitation if
the victim ingested or inhaled

the chemical.

Take off contaminated clothing
) immediately. Wash off with
Skin Contact [1112]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [1112]

doctor.

Visual Guides

The following diagrams illustrate key safety workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Barium Oleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609195#barium-oleate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1609195?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/bariumoleate-pid_Rock44741.html
https://www.chemicalbook.com/msds/barium-oleate.pdf
https://www.lookchem.com/casno591-65-1.html
https://www.citychemical.com/barium-oleate.html
https://www.benchchem.com/product/b1609195
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2417507.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2417507.aspx
https://www.chemical-suppliers.eu/enp/barium-oleate-PX492399
https://www.alfa-chemistry.com/cas_591-65-1.htm
https://www.echemi.com/products/pid_Rock44741-bariumoleate.html
https://wap.guidechem.com/msds/591-65-1.html
https://www.benchchem.com/product/b1609195#barium-oleate-safety-and-handling-precautions
https://www.benchchem.com/product/b1609195#barium-oleate-safety-and-handling-precautions
https://www.benchchem.com/product/b1609195#barium-oleate-safety-and-handling-precautions
https://www.benchchem.com/product/b1609195#barium-oleate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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